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Compound of Interest

Compound Name: Mitotane-13C6

Cat. No.: B584925 Get Quote

Mitotane-13C6: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of Mitotane-13C6, a stable isotope-

labeled internal standard of the adrenocorticolytic drug Mitotane. This document covers its

chemical structure, physicochemical properties, and its application in analytical methodologies.

Furthermore, it delves into the mechanism of action of its parent compound, Mitotane, offering

insights into relevant signaling pathways and providing detailed experimental protocols.

Chemical Structure and Properties
Mitotane-13C6 is a synthetic, isotopically labeled form of Mitotane where six carbon atoms in

the phenyl ring have been replaced with the stable isotope carbon-13. This labeling provides a

distinct mass signature, making it an ideal internal standard for mass spectrometry-based

quantification of Mitotane in biological samples.

Chemical Structure:

The chemical structure of Mitotane-13C6 is 1-chloro-2-[2,2-dichloro-1-(4-chloro(1,2,3,4,5,6-

¹³C₆)cyclohexa-1,3,5-trien-1-yl)ethyl]benzene.[1] The six carbon-13 atoms are located on the 4-

chlorophenyl ring.

Physicochemical Properties:
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A summary of the key physicochemical properties of Mitotane-13C6 is presented in the table

below.

Property Value Source

Molecular Formula C₈¹³C₆H₁₀Cl₄ [2][3]

Molecular Weight 326.0 g/mol [2][4]

Exact Mass 325.970840 Da [2]

Monoisotopic Mass 323.973790 Da [2]

CAS Number 1261396-21-7 [2][4]

Purity ≥98% [4]

Isotopic Enrichment ≥99% ¹³C [4]

Appearance White to off-white solid Commercially available data

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and acetonitrile.

General knowledge for similar

compounds

XLogP3 6.2 [2]

Mechanism of Action of Mitotane
The precise mechanism of action of Mitotane is not fully elucidated, but it is known to exert

cytotoxic effects specifically on the adrenal cortex.[5] Mitotane-13C6, being a stable isotope-

labeled analog, is expected to have the same biological activity as Mitotane. The primary

actions of Mitotane involve the disruption of mitochondrial function and the inhibition of

steroidogenesis.

Mitochondrial Disruption:

Mitotane and its metabolites accumulate in the mitochondria of adrenocortical cells.[6] This

leads to the inhibition of key enzymes in the respiratory chain, particularly impacting steroid

hormone synthesis.[6] The disruption of mitochondrial integrity can ultimately trigger apoptosis

(programmed cell death) in these cells.
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Inhibition of Steroidogenesis:

Mitotane inhibits multiple enzymes involved in the synthesis of adrenal steroids, including

cholesterol side-chain cleavage enzyme and 11β-hydroxylase.[7] This leads to a reduction in

the production of cortisol and other corticosteroids.

Signaling Pathways:

The cellular effects of Mitotane are mediated through various signaling pathways. A simplified

representation of the key pathways is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b584925?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Mitotane-transformation-to-an-active-form-Adapted-from-reference-80_fig1_316601678
https://pubchem.ncbi.nlm.nih.gov/compound/Mitotane-13C6
https://pubchem.ncbi.nlm.nih.gov/compound/Mitotane
https://www.schd-shimadzu.com/en/stable-labeled-standards/3193-188280--13C6-Mitotan.html
https://go.drugbank.com/drugs/DB00648
https://encyclopedia.pub/entry/17508
https://pmc.ncbi.nlm.nih.gov/articles/PMC8582505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8582505/
https://www.benchchem.com/product/b584925#mitotane-13c6-chemical-structure-and-properties
https://www.benchchem.com/product/b584925#mitotane-13c6-chemical-structure-and-properties
https://www.benchchem.com/product/b584925#mitotane-13c6-chemical-structure-and-properties
https://www.benchchem.com/product/b584925#mitotane-13c6-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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